Methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.02,13.03,8.07,12]hexadecan-2-yl)propanoate

• IUPAC Name: methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.02,13.03,8.07,12]hexadecan-2-yl)propanoate
• InChI: InChI=1S/C23H37NO3/c1-14(2)16-7-10-21(3)15-12-18-17-6-5-9-23(18,26)24(13-15)20(16)22(17,21)11-8-19(25)27-4/h14-18,20,26H,5-13H2,1-4H3
• InChI Key: RDPYRJLWEYKHDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2(C3CC4C5C2(C1N(C3)C4(CCC5)O)CCC(=O)OC)C
• Molecular Formula: C23H37NO3
• Molecular Weight: 375.5 g/mol

Description

The chemical under discussion is part of a broader class of compounds involved in various synthetic and chemical reaction studies. The compound's complex structure suggests potential for diverse chemical reactions and properties. However, direct studies on this specific compound are scarce, leading to an exploration of closely related chemical entities for insight.

Synthesis Analysis

The synthesis of complex molecules often involves multistep reactions, starting from simpler precursors. For instance, the synthesis of related cyclopropanes and azabicyclo compounds involves intricate steps like iodination for ring protection, followed by deprotection and further functionalization (Hartmann et al., 1994; Jia et al., 2018). These methods highlight the complexity of achieving specific structural motifs in organic synthesis.

Molecular Structure Analysis

Determining the molecular structure, including stereochemistry and conformation, is crucial for understanding a compound's chemical behavior. X-ray diffraction and NMR spectroscopy are common tools for such analysis. For example, studies on related compounds have detailed their crystal structures and stereochemical relations, offering insights into how molecular structure influences chemical reactivity and physical properties (Hartung et al., 2003).

Chemical Reactions and Properties

The reactivity of a compound is influenced by its functional groups and molecular structure. For instance, compounds with azabicyclo and cyclopropane moieties show specific reactivity patterns, such as undergoing cycloaddition reactions or acting as inhibitors in biological systems (Minnikin et al., 1994; Muraoka et al., 1996).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystal structure are directly related to molecular structure. The crystallography of related compounds provides valuable information on the arrangement of molecules in solid state, influencing the compound's physical characteristics and interactions (Yao et al., 2013).

Chemical Properties Analysis

Chemical properties, including acidity/basicity, reactivity with various reagents, and stability, are pivotal for understanding a compound's potential applications. The synthesis and structural studies of uracil derivatives (Yao et al., 2013) offer insights into the chemical behavior of structurally complex molecules, highlighting the importance of functional groups and molecular scaffolding in determining chemical properties.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Protocols

  Studies have shown various methods of synthesizing compounds structurally similar to Methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.0²,¹³.0³,⁸.0⁷,¹²]hexadecan-2-yl)propanoate. For instance, Flores et al. (2014) discuss efficient heterocyclization processes for creating isoxazole and pyrazole derivatives, which are similar to the mentioned compound in structure (Flores et al., 2014). Szulczyk & Struga (2012) also describe a synthesis process for a structurally related compound, emphasizing the use of hydroxylamine in preparation (Szulczyk & Struga, 2012).

• Structural Characterization

  Research on compounds with similar structures includes detailed structural analyses. Yao et al. (2013) conducted crystal structure determination through X-ray diffraction, providing insight into the molecular arrangement of related compounds (Yao et al., 2013).

Potential Applications in Medicine and Chemistry

• Antimicrobial Properties

  Studies such as the one by Zubkov et al. (2016) have investigated the antimicrobial potential of compounds structurally similar to Methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.0²,¹³.0³,⁸.0⁷,¹²]hexadecan-2-yl)propanoate. They specifically looked at quinolin-4-one propanoic acids for their similarity to fluoroquinolone antibiotics (Zubkov et al., 2016).

• Cancer Therapy Research

  Budama-Kilinc et al. (2020) studied a compound synthesized for cancer therapy, which shares similarities in chemical structure. They explored its efficacy against cancer cell lines and potential for controlled drug release (Budama-Kilinc et al., 2020).

Mechanism of Action

Daphnezomine B, also known as Methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.02,13.03,8.07,12]hexadecan-2-yl)propanoate, is a structurally unique Daphniphyllum alkaloid . This compound has been the subject of extensive research due to its complex structure and potential biological activities .

Target of Action

Daphniphyllum alkaloids, the family to which daphnezomine b belongs, are known to exhibit a broad spectrum of biological activities, including anticancer and anti-hiv effects .

Mode of Action

Its unique aza-adamantane core structure suggests a complex interaction with its targets

Biochemical Pathways

Given its potential anticancer and anti-HIV activities, it is likely that Daphnezomine B interacts with pathways related to cell proliferation and viral replication .

Result of Action

Daphnezomine B has been found to exert notable cytotoxicity in murine lymphoma L1210 cells, with an IC50 at 1.2 μM . This suggests that Daphnezomine B may have potential as an anticancer agent.

Biochemical Analysis

Biochemical Properties

Methyl 3-(7-hydroxy-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.02,13.03,8.07,12]hexadecan-2-yl)propanoate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with short-chain alcohol dehydrogenases, which are crucial for the dynamic kinetic asymmetric transformation of certain substrates . These interactions are typically characterized by the formation of enzyme-substrate complexes, leading to the catalysis of specific biochemical reactions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect redox signaling pathways, leading to changes in gene expression and cellular responses to oxidative stress . These effects are crucial for understanding the compound’s potential therapeutic applications.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its interaction. For instance, it has been observed to inhibit certain enzymes involved in oxidative stress responses, thereby modulating cellular redox states . These molecular interactions are critical for the compound’s biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity can diminish over time due to degradation . Understanding these temporal effects is essential for optimizing its use in research and therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antioxidant properties, while higher doses could lead to toxic or adverse effects . These dosage-dependent effects are crucial for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and influence metabolic flux. For instance, it has been shown to modulate the activity of enzymes involved in the mevalonate pathway, which is essential for the biosynthesis of isoprenoids . These interactions highlight the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. Studies have identified transporters such as organic anion transporting polypeptides (OATPs) and multidrug resistance-associated proteins (MRPs) that facilitate the compound’s movement across cellular membranes . These transport mechanisms are vital for understanding the compound’s bioavailability and distribution in biological systems.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound has been observed to localize within specific cellular compartments, such as the endoplasmic reticulum and mitochondria . These localization patterns are influenced by targeting signals and post-translational modifications that direct the compound to its functional sites within the cell.